Cas no 166196-05-0 (3-Amino-2-hydroxyhexanoic acid)

• Product name: 3-Amino-2-hydroxyhexanoic acid
• CAS No: 166196-05-0
• MF: C₆H₁₃NO₃
• MW: 147.17232
• CID: 135923
• PubChem ID: 10630659

3-Amino-2-hydroxyhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-hydroxyhexanoic acid
• Hexanoic acid, 3-amino-2-hydroxy-
• (3-S)-3-Amino-2-hydroxybutanoic acid
• 3-amino-2-hydroxybutyric acid
• 3-amino-2-hydroxy-butyric acid
• AGN-PC-000A2Z
• Butanoic acid, 3-amino-2-hydroxy-
• CTK1F4336
• Isothreonine
• (2S,3S)-3-AMINO-2-HYDROXYHEXANOICACID
• FT-0771494
• 166196-05-0
• 3-amino-2-hydroxy-hexanoic Acid
• AKOS015911500
• SCHEMBL765683
• 2-Methyl-[1,1-biphenyl]-4-carboxylicacidmethylester

• Inchi： InChI=1S/C6H13NO3/c1-2-3-4(7)5(8)6(9)10/h4-5,8H,2-3,7H2,1H3,(H,9,10)
• InChI Key： OIFGOYXLBOWNGQ-UHFFFAOYSA-N
• SMILES： NC(CCC)C(O)C(O)=O

Computed Properties

• Exact Mass: 147.08959
• Monoisotopic Mass: 147.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.185
• PSA: 83.55